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Compound of Interest

Compound Name: Methyl 2-hydroxyicosanoate

Cat. No.: B107806 Get Quote

For researchers, scientists, and drug development professionals handling Methyl 2-
hydroxyicosanoate (CAS No. 16742-49-7), adherence to proper disposal protocols is crucial

for maintaining laboratory safety and environmental compliance. While a specific Safety Data

Sheet (SDS) for this compound was not readily available, general best practices for the

disposal of long-chain fatty acid methyl esters, a class to which this chemical belongs, provide

a clear framework for its safe management.

Immediate Safety and Handling Precautions
Before initiating any disposal procedure, ensure that appropriate personal protective equipment

(PPE) is worn. This includes, but is not limited to, safety glasses, chemical-resistant gloves,

and a lab coat. All handling of Methyl 2-hydroxyicosanoate should be conducted in a well-

ventilated area, preferably within a fume hood.

Spill Management
In the event of a spill, isolate the area to prevent further contamination. For liquid spills, absorb

the material with an inert, non-combustible absorbent such as vermiculite, dry sand, or earth.

Do not use combustible materials like paper towels. Once absorbed, collect the material into a

suitable, labeled container for hazardous waste. For solid spills, carefully sweep the material to

avoid dust generation and place it in a designated, sealed container. Following the removal of

the spilled material, decontaminate the area with a suitable solvent and wash with soap and

water.
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Disposal Protocol
The primary and recommended method for the disposal of Methyl 2-hydroxyicosanoate, as

with other fatty acid methyl esters, is through an approved hazardous waste disposal plant. It is

imperative to adhere to all federal, state, and local environmental regulations.

Step-by-Step Disposal Procedure:

Containerization: Place the waste Methyl 2-hydroxyicosanoate, including any

contaminated absorbent materials, into a clearly labeled, sealed, and chemically compatible

container. The label should prominently display the chemical name and any associated

hazards.

Storage: Store the waste container in a designated, secure area away from incompatible

materials, such as strong oxidizing agents. The storage area should be cool and well-

ventilated.

Waste Contractor: Arrange for the collection of the hazardous waste by a licensed and

reputable chemical waste disposal contractor. Provide the contractor with a comprehensive

list of the waste materials.

Documentation: Maintain a detailed record of the disposal process, including the date,

quantity of waste, and the name of the disposal contractor.

Under no circumstances should Methyl 2-hydroxyicosanoate be disposed of down the drain

or in regular trash.
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Property Information

Chemical Name Methyl 2-hydroxyicosanoate

CAS Number 16742-49-7

Class Long-chain fatty acid methyl ester

Primary Disposal Method
Incineration by an approved hazardous waste

disposal plant

Spill Containment Inert absorbent material (e.g., vermiculite, sand)

Personal Protective Equipment
Safety glasses, chemical-resistant gloves, lab

coat

Disposal Decision Workflow
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Preparation

Disposal Procedure
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Caption: A flowchart illustrating the decision-making and procedural steps for the proper

disposal of Methyl 2-hydroxyicosanoate.

To cite this document: BenchChem. [Proper Disposal of Methyl 2-hydroxyicosanoate: A Step-
by-Step Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b107806#methyl-2-hydroxyicosanoate-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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